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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the isotopically labeled amino acid L-
Threonine-13C4,15N,d5, with a focus on its molecular properties. This information is critical for
researchers utilizing stable isotope-labeled compounds in metabolic research, proteomics, and
drug development studies.

Core Molecular Data

Isotopically labeled compounds are essential tools in modern scientific research, allowing for
the tracing and quantification of molecules in complex biological systems. L-Threonine-
13C4,15N,d5 is a heavy-labeled variant of the essential amino acid L-Threonine. The
incorporation of four Carbon-13 (33C) atoms, one Nitrogen-15 (*>N) atom, and five Deuterium (d
or 2H) atoms significantly increases its molecular weight compared to the natural form.

This stable isotope labeling does not alter the chemical properties of the molecule, making it an
ideal tracer for metabolic flux analysis, protein quantification, and as an internal standard in
mass spectrometry-based applications.
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Molecular Weight Comparison

The precise mass of L-Threonine and its isotopologues is fundamental for accurate
experimental design and data analysis. The following table summarizes the molecular weights
of L-Threonine and its common isotopically labeled forms.

Compound Chemical Formula Molecular Weight ( g/mol )
L-Threonine C4H9NO3 119.12[1]
L-Threonine-13C4,1°N 13C4H95NOs3 124.08[2][3][4]
L-Threonine-13Ca,25N,ds 13C4H4Ds15NOs 129.11[5][6][7]

Isotopic Labeling of L-Threonine

The following diagram illustrates the relationship between the unlabeled L-Threonine and its
isotopically labeled variant, L-Threonine-13C4,15N,d5, highlighting the specific atoms that are
substituted with heavy isotopes.
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Caption: Isotopic relationship between L-Threonine and its labeled form.
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Experimental Protocols

The determination of the molecular weight of isotopically labeled compounds like L-Threonine-
13C4,15N,d5 is typically performed using high-resolution mass spectrometry (HRMS).

Mass Spectrometry for Molecular Weight Determination

Objective: To accurately determine the monoisotopic mass of the labeled compound and
confirm isotopic purity.

Methodology:

o Sample Preparation: A dilute solution of L-Threonine-13C4,15N,d5 is prepared in a suitable
solvent, such as a mixture of water and acetonitrile with a small amount of formic acid to
promote ionization.

e Instrumentation: A high-resolution mass spectrometer, such as an Orbitrap or a Time-of-
Flight (TOF) analyzer, is used. The instrument is calibrated using a known standard to
ensure high mass accuracy.

« lonization: Electrospray ionization (ESI) is a common technique for amino acids. The sample
solution is introduced into the ion source, where a high voltage is applied to create a fine
spray of charged droplets. As the solvent evaporates, ions of the analyte are released.

e Mass Analysis: The ions are guided into the mass analyzer, where they are separated based
on their mass-to-charge ratio (m/z). The high resolution of the instrument allows for the
differentiation of isotopes.

o Data Analysis: The resulting mass spectrum will show a peak corresponding to the [M+H]*
ion of L-Threonine-13C4,15N,d5. The measured m/z value is used to calculate the
molecular weight. The isotopic distribution pattern is also analyzed to confirm the
incorporation of the desired number of heavy isotopes.

The following workflow diagram illustrates the process of molecular weight determination using
mass spectrometry.
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Caption: Workflow for molecular weight determination by mass spectrometry.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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